Cadmium metal-sticks Cadmium metal-sticks Cadmium is an element with atomic symbol Cd, atomic number 48, and atomic weight 112.4.
Cadmium is a natural element in the earth's crust. It is usually found as a mineral combined with other elements such as oxygen (cadmium oxide), chlorine (cadmium chloride), or sulfur (cadmium sulfate, cadmium sulfide). All soils and rocks, including coal and mineral fertilizers, contain some cadmium. Most cadmium used in the United States is extracted during the production of other metals like zinc, lead, and copper. Cadmium does not corrode easily and has many uses, including batteries, pigments, metal coatings, and plastics.
Cadmium is a silver-white blue tinged lustrous metallic solid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 7440-43-9
VCID: VC0147900
InChI: InChI=1S/Cd
SMILES: [Cd]
Molecular Formula: Cd
Molecular Weight: 112.41 g/mol

Cadmium metal-sticks

CAS No.: 7440-43-9

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VCID: VC0147900

Molecular Formula: Cd

Molecular Weight: 112.41 g/mol

Cadmium metal-sticks - 7440-43-9

CAS No. 7440-43-9
Product Name Cadmium metal-sticks
Molecular Formula Cd
Molecular Weight 112.41 g/mol
IUPAC Name cadmium
Standard InChI InChI=1S/Cd
Standard InChIKey BDOSMKKIYDKNTQ-UHFFFAOYSA-N
Impurities Typical impurities (%, max.) include: Zn, 0.02-0.1; Cu, 0.0001-0.015; Pb, 0.0001-0.025; Fe, 0.0001-0.001; Bi, 0.0005; Sn, 0.01; Ag, 0.01; Sb, 0.001; and As, 0.003.
PURE FORM OF CADMIUM FOR ELECTRONIC USES CONTAINS 0.001% OR LESS OF IMPURITIES.
Cadmium Metal Spec for ASTM Spec 3440-66T with 99.90% min Cd contains the following impurities: zinc, 0.035% min; copper, 0.015% max; lead, 0.025% max; tin, 0.01% max; silver, 0.01% max; antimony, 0.001% max; arsenic, 0.003% max; tellurium, 0.003% max
SMILES [Cd]
Canonical SMILES [Cd]
Boiling Point 1409 °F at 760 mm Hg (NTP, 1992)
767 °C
765 °C
1409°F
Colorform Silvery-white metal
Soft, bluish-white metal
Silver-white, blue-tinged, lustrous metal; distorted hexagonal close-packed structure; easily cut with a knife; available in the form of bars, sheets or wire or a gray, granular powder
Hexagonal, ductile crystals or soft, silver-white, lustrous metal
Density 8.642 (NTP, 1992)
8.69 g/cu cm at 25 °C
8.6 g/cm³
8.65 (metal)
Melting Point 609.6 °F (NTP, 1992)
32.0691 °C
321 °C
610°F
Physical Description Cadmium is a silver-white blue tinged lustrous metallic solid. (NTP, 1992)
DryPowder; OtherSolid; PelletsLargeCrystals
SOFT BLUE-WHITE METAL LUMPS OR GREY POWDER. MALLEABLE. TURNS BRITTLE ON EXPOSURE TO 80 °C. TARNISHES ON EXPOSURE TO MOIST AIR.
Silver-white, blue-tinged lustrous, odorless solid.
Metal: Silver-white, blue-tinged lustrous, odorless solid.
Description Cadmium is an element with atomic symbol Cd, atomic number 48, and atomic weight 112.4.
Cadmium is a natural element in the earth's crust. It is usually found as a mineral combined with other elements such as oxygen (cadmium oxide), chlorine (cadmium chloride), or sulfur (cadmium sulfate, cadmium sulfide). All soils and rocks, including coal and mineral fertilizers, contain some cadmium. Most cadmium used in the United States is extracted during the production of other metals like zinc, lead, and copper. Cadmium does not corrode easily and has many uses, including batteries, pigments, metal coatings, and plastics.
Cadmium is a silver-white blue tinged lustrous metallic solid. (NTP, 1992)
Shelf Life Slowly oxidized by moist air to form cadmium oxide.
Solubility Insoluble (NIOSH, 2016)
Insoluble in water
Solubility in water: none
Insoluble
Synonyms Cd, Cadmium
Vapor Pressure 1 mm Hg at 741 °F (NTP, 1992)
1 mmHg (741°F)
0 mmHg (approx)
PubChem Compound 23973
Last Modified Nov 11 2021
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